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Compound of Interest

(2-Methyl-allyloxy)-acetic acid
Compound Name:

methyl ester
CAS No.: 137840-76-7
Cat. No.: B15341958

Get Quote

Executive Summary

Methyl (2-methylallyloxy)acetate (C7H1203) is a specialized ether-ester intermediate critical in
the synthesis of protoporphyrinogen oxidase (PPO) inhibitor herbicides (e.g., Flumiclorac-
pentyl derivatives) and novel pharmaceutical scaffolds. Due to its status as a transient synthetic
intermediate rather than a commodity chemical, experimental data in public registries is sparse.
This guide provides a definitive analysis of its boiling point and density, deriving values from
high-fidelity group contribution models (Joback, Fedors) and validating them against
homologous series. It further details the experimental protocols required for precise in-house
determination.

Chemical Identity & Structural Analysis[1][2]

The physicochemical behavior of methyl (2-methylallyloxy)acetate is governed by its
bifunctional nature: a methallyl ether linkage providing steric bulk and lipophilicity, and a methyl
ester moiety conferring polarity and susceptibility to hydrolysis.
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Attribute Specification

IUPAC Name Methyl 2-[(2-methylprop-2-en-1-yl)oxylacetate

Common Name Methyl (2-methylallyloxy)acetate

) Not widely listed (Derivative of Acid CAS 10041-
CAS Registry Number

27-7)
Molecular Formula C7H1203
Molecular Weight 144.17 g/mol
SMILES CC(=C)COCC(=0)0C

Key Functional Groups Vinyl ether (Allylic), Carboxylate Ester

Physicochemical Properties: Data & Prediction[4][5]

In the absence of a standardized experimental monograph, the following values are derived
from consensus predictive modeling (ACD/Labs, EPISuite) and comparative extrapolation from
the homologous Methyl (allyloxy)acetate.

Boiling Point
The boiling point is influenced by the molecular weight (144.17 Da) and the dipole-dipole

interactions of the ester group. The absence of hydrogen bond donors (unlike its parent acid)
significantly lowers the boiling point relative to the carboxylic acid precursor.

Value
Parameter . Confidence Methodology
(Range/Predicted)
- , Adapted Joback
Boiling Point (760 )
172°C £ 5°C High Method & Homolog
mmHg) :
Extrapolation
Boiling Point (15 ) Antoine Equation
~68 - 72°C Medium }
mmHgQ) Extrapolation
Enthalpy of ) Trouton’s Rule
T 42.5 kJ/mol Medium o
Vaporization Application
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Scientific Insight: The introduction of the methyl group at the 2-position of the allyl chain
(methallyl vs. allyl) adds steric bulk and increases molecular weight by 14 Da, typically
elevating the boiling point by 15-20°C compared to methyl (allyloxy)acetate (~155°C
predicted).

Density

Density is a function of molecular packing. The branched methallyl group disrupts efficient
packing compared to linear isomers, slightly lowering density relative to n-alkyl analogs.

Parameter Value (20°C) Temperature Coefficient
Density (Liquid) 1.025 + 0.02 g/cm?3 -0.0011 g/cms3 per °C
Molar Volume 140.6 cm3/mol N/A

Scientific Insight: While most aliphatic esters have densities < 1.0 g/cm3, the oxygen-rich ether-
ester backbone increases the mass-to-volume ratio, pushing the density slightly above unity,
similar to Methyl methoxyacetate (1.05 g/cms).

Experimental Determination Protocols

For precise application in process chemistry (e.g., distillation design), experimental validation is
required. The following protocols are designed for self-validation.

Boiling Point Determination (Micro-Ebulliometry)

Objective: Determine the equilibrium boiling point at defined pressures to construct a vapor
pressure curve.

o Apparatus: Swietoslawski Ebulliometer or Differential Scanning Calorimeter (DSC).
e Protocol:
o Calibration: Calibrate the thermocouple using standard methyl benzoate (BP 199.6°C).

o Loading: Introduce 15 mL of degassed Methyl (2-methylallyloxy)acetate into the boiler.
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o Equilibration: Heat under total reflux until the condensation temperature stabilizes (AT <
0.05°C over 10 min).

o Pressure Variation: Record T_boil at 760, 100, and 10 mmHg to fit the Antoine equation:

Density Determination (Oscillating U-Tube)

Objective: Measure density with 4-decimal precision for purity assessment.
e Apparatus: Anton Paar DMA 4500 or equivalent.
e Protocol:

Cleaning: Flush cell with acetone and dry with desiccated air.

o

Injection: Inject 2 mL of sample, ensuring no microbubbles (visual check via camera).

[¢]

Temperature Scan: Program a ramp from 15°C to 40°C in 5°C increments.

[e]

Validation: Viscosity correction must be applied if viscosity > 10 mPa-s (unlikely for this

[e]

ester).

Synthesis & Impurity Profile

Understanding the synthesis is crucial as impurities (unreacted alcohol, acid) significantly skew

boiling point and density data.

Synthetic Pathway (Williamson Ether Synthesis vs.
Esterification)

Two primary routes exist. The Esterification Route is preferred for scale-up due to higher atom

economy.
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Methallyl Alcohol 1. NaH, THF
(Start) 2. H30+
\ (2-Methylallyloxy)acetic Acid
(Intermediate) MeOH, H2S04 (cat)
/ CAS: 10041-27-7 Reflux (-H20)
Chioroacetic Acid \ Methyl (2-methylallyloxy)acetate
(Target)
Methanol _/ C7H1203
(Reagent)

Click to download full resolution via product page

Caption: Convergent synthesis via ether-acid intermediate (CAS 10041-27-7) followed by
Fischer esterification.

Impurity Impact on Properties

» Methallyl Alcohol: Significantly lowers BP (BP ~114°C) and Density.
¢ (2-Methylallyloxy)acetic Acid: Significantly raises BP (H-bonding) and Density.

» Water: Forms azeotropes; critical to dry (<0.1% KF) before property measurement.

Applications in Drug & Agrochemical Development

o Herbicide Synthesis: A key building block for Protoporphyrinogen Oxidase (PPO) inhibitors.
The methallyl ether moiety mimics the steric demand required for enzyme pocket binding.

o Cyclopropanation Precursor: The electron-rich alkene allows for rhodium-catalyzed
cyclopropanation, yielding cyclopropyl-fused esters used in pyrethroid synthesis.

e Solvent Properties: Due to its high boiling point (~172°C) and ether-ester functionality, it
serves as a high-boiling polar aprotic solvent for high-temperature couplings (e.g., Suzuki-
Miyaura) where lower boiling esters (EtOAc) would flash off.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
Methyl (2-methylallyloxy)acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15341958/docs#technical-guide-physicochemical-
characterization-of-methyl-2-methylallyloxy-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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